2-[(3-fluorophenyl)amino]-3-(1-pyrrolidinyl)naphthoquinone

• IUPAC Name: 2-(3-fluoroanilino)-3-pyrrolidin-1-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C20H17FN2O2/c21-13-6-5-7-14(12-13)22-17-18(23-10-3-4-11-23)20(25)16-9-2-1-8-15(16)19(17)24/h1-2,5-9,12,22H,3-4,10-11H2
• InChI Key: CKMAZKIXNVMGNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C(=O)C3=CC=CC=C3C2=O)NC4=CC(=CC=C4)F
• Molecular Formula: C20H17FN2O2
• Molecular Weight: 336.4 g/mol

Description

2-[(3-fluorophenyl)amino]-3-(1-pyrrolidinyl)naphthoquinone, commonly known as FR180204, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. It belongs to the family of naphthoquinone derivatives and has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

FR180204 works by inhibiting the activity of the MAPK pathway, which is involved in various cellular processes, including cell growth, differentiation, and survival. The MAPK pathway is frequently activated in cancer cells, leading to uncontrolled cell growth and proliferation. By inhibiting this pathway, FR180204 can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
FR180204 has been shown to have a number of biochemical and physiological effects. It can inhibit the activity of the MAPK pathway, leading to a decrease in cell growth and proliferation. It can also induce apoptosis, or programmed cell death, in cancer cells. Additionally, FR180204 has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using FR180204 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the MAPK pathway and its role in cancer. However, one limitation of using FR180204 is that it can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on FR180204. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another area of interest is its potential use in treating other diseases, such as inflammatory disorders or neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of FR180204 for maximum efficacy and minimal toxicity.

Scientific Research Applications

FR180204 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is frequently activated in cancer cells. By inhibiting this pathway, FR180204 can prevent the growth and proliferation of cancer cells.